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Compound of Interest

Compound Name: Strontium carbonate

Cat. No.: B167840 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the thermal properties of strontium carbonate
(SrCO₃) and barium carbonate (BaCO₃) based on thermogravimetric analysis (TGA) and

differential thermal analysis (DTA). Understanding the thermal behavior of these alkaline earth

metal carbonates is crucial for their various applications in ceramics, electronics, and as

precursors in the synthesis of other materials.

Executive Summary
Thermogravimetric and differential thermal analyses reveal distinct thermal stability and

decomposition profiles for strontium carbonate and barium carbonate. Barium carbonate

exhibits significantly higher thermal stability, decomposing at a higher temperature than

strontium carbonate. Both carbonates undergo endothermic phase transitions before their

final decomposition into their respective oxides and carbon dioxide. This guide presents a

summary of their thermal properties, detailed experimental protocols for their analysis, and a

visual representation of their decomposition pathways.

Comparative Thermal Analysis Data
The following table summarizes the key thermal events for strontium carbonate and barium

carbonate as determined by TGA and DTA. It is important to note that the exact temperatures

can vary slightly depending on experimental conditions such as heating rate and atmospheric

composition.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b167840?utm_src=pdf-interest
https://www.benchchem.com/product/b167840?utm_src=pdf-body
https://www.benchchem.com/product/b167840?utm_src=pdf-body
https://www.benchchem.com/product/b167840?utm_src=pdf-body
https://www.benchchem.com/product/b167840?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167840?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter
Strontium Carbonate
(SrCO₃)

Barium Carbonate (BaCO₃)

Phase Transition Orthorhombic to Hexagonal Orthorhombic to Hexagonal

Phase Transition Temperature ~925 °C ~810 °C

Second Phase Transition Not Applicable Hexagonal to Cubic

Second Phase Transition

Temp.
Not Applicable ~980 °C

Decomposition Onset ~1000 °C ~1025 °C

Decomposition Reaction SrCO₃(s) → SrO(s) + CO₂(g) BaCO₃(s) → BaO(s) + CO₂(g)

Theoretical Mass Loss ~29.8% ~22.3%

Experimental Protocols
The following is a representative experimental protocol for conducting TGA/DTA analysis of

strontium and barium carbonate.

Instrumentation: A simultaneous thermal analyzer (STA) capable of performing TGA and DTA is

used.

Sample Preparation:

High-purity strontium carbonate and barium carbonate powders are used.

A small amount of the sample (typically 5-10 mg) is accurately weighed and placed in an

alumina or platinum crucible.

TGA/DTA Measurement Parameters:

Heating Rate: A linear heating rate of 10 °C/min is applied.

Temperature Range: The sample is heated from ambient temperature to 1400 °C.
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Atmosphere: The analysis is conducted under a dynamic inert atmosphere, typically nitrogen

or argon, with a flow rate of 50-100 mL/min to carry away the evolved gases.

Data Acquisition: The mass loss (TGA), its derivative (DTG), and the temperature difference

(DTA) are continuously recorded as a function of temperature.

Thermal Decomposition Pathways
The thermal decomposition of strontium and barium carbonate involves distinct phase

transitions before the final decomposition to their oxides.

Strontium Carbonate (SrCO₃) Decomposition

Barium Carbonate (BaCO₃) Decomposition

SrCO₃ (Orthorhombic) SrCO₃ (Hexagonal)

~925°C
(Endothermic) SrO + CO₂

>1000°C
(Endothermic Decomposition)

BaCO₃ (Orthorhombic) BaCO₃ (Hexagonal)

~810°C
(Endothermic) BaCO₃ (Cubic)

~980°C
(Endothermic) BaO + CO₂

>1025°C
(Endothermic Decomposition)

Click to download full resolution via product page

Caption: Thermal decomposition pathways of SrCO₃ and BaCO₃.

Experimental Workflow
The logical workflow for performing a comparative TGA/DTA analysis is outlined below.
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Start: Sample Preparation

Instrument Setup
(STA with TGA/DTA)

Weigh SrCO₃ Sample Weigh BaCO₃ Sample

Run TGA/DTA for SrCO₃

(10°C/min to 1400°C in N₂)
Run TGA/DTA for BaCO₃

(10°C/min to 1400°C in N₂)

Data Analysis
(TGA, DTG, DTA curves)

Comparative Analysis
(Onset T, Peak T, Mass Loss)

End: Report Generation

Click to download full resolution via product page

Caption: Workflow for comparative TGA/DTA analysis.

Discussion of Results
The TGA curves for both strontium and barium carbonate show a single-step decomposition

corresponding to the release of carbon dioxide. The DTA curves, however, reveal the preceding

phase transitions.
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Strontium Carbonate (SrCO₃): Strontium carbonate undergoes a reversible polymorphic

transition from an orthorhombic to a hexagonal crystal structure at approximately 925 °C.[1]

This is observed as an endothermic peak in the DTA curve without any corresponding mass

loss in the TGA curve. The decomposition to strontium oxide (SrO) and carbon dioxide begins

at around 1000 °C.

Barium Carbonate (BaCO₃): Barium carbonate is thermally more stable than strontium
carbonate.[1] It exhibits two phase transitions before decomposition. The first is a transition

from an orthorhombic to a hexagonal structure at around 810 °C, followed by a transition from

the hexagonal to a cubic form at approximately 980 °C.[1] Both are endothermic events visible

in the DTA curve. The decomposition of barium carbonate to barium oxide (BaO) and carbon

dioxide initiates at a higher temperature, typically above 1025 °C.[2]

The higher decomposition temperature of barium carbonate can be attributed to the larger ionic

radius of the Ba²⁺ cation compared to Sr²⁺. This leads to a lower polarizing power of the Ba²⁺

ion, resulting in a more stable carbonate lattice that requires more energy to break the C-O

bonds and release CO₂.

Conclusion
In summary, TGA/DTA is a powerful technique for characterizing and comparing the thermal

properties of inorganic compounds like strontium carbonate and barium carbonate. The key

findings are:

Thermal Stability: Barium carbonate is thermally more stable than strontium carbonate.

Phase Transitions: Both carbonates exhibit endothermic phase transitions prior to

decomposition, with barium carbonate showing two distinct transitions.

Decomposition: Both compounds decompose in a single step to their respective metal

oxides with the evolution of carbon dioxide.

This comparative data is essential for material scientists and chemists in selecting the

appropriate material for high-temperature applications and for designing synthetic routes where

these carbonates are used as precursors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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